(4S,5S)-2-oxo-5-propan-2-yl-1,3-oxazolidine-4-carboxylic Acid

• CAS RN: 125473-34-9
• Molecular Formula: C7H11NO4
• Molecular Weight: 173.17 g/mol
• IUPAC Name: (4S,5S)-2-oxo-5-propan-2-yl-1,3-oxazolidine-4-carboxylic acid
• InChI: InChI=1S/C7H11NO4/c1-3(2)5-4(6(9)10)8-7(11)12-5/h3-5H,1-2H3,(H,8,11)(H,9,10)/t4-,5-/m0/s1
• InChI Key: SFEWQLMXSWYMJK-WHFBIAKZSA-N
• Isomeric SMILES: CC(C)[C@H]1[C@H](NC(=O)O1)C(=O)O
• SMILES: CC(C)C1C(NC(=O)O1)C(=O)O
• synonyms: 4-Oxazolidinecarboxylicacid,5-(1-methylethyl)-2-oxo-,(4S-cis)-(9CI)

Description

(4S,5S)-2-oxo-5-propan-2-yl-1,3-oxazolidine-4-carboxylic acid, also known as OPC-17116, is a synthetic compound that belongs to the oxazolidinone class of antibiotics. It was first synthesized in the late 1990s and has since been extensively studied for its potential use in treating bacterial infections.

Mechanism of Action

(4S,5S)-2-oxo-5-propan-2-yl-1,3-oxazolidine-4-carboxylic Acid binds to the peptidyl transferase center of the 50S ribosomal subunit, preventing the formation of peptide bonds between amino acids during protein synthesis. This leads to the accumulation of incomplete proteins and ultimately bacterial cell death.
Biochemical and Physiological Effects
(4S,5S)-2-oxo-5-propan-2-yl-1,3-oxazolidine-4-carboxylic Acid has been shown to have a broad spectrum of activity against gram-positive bacteria, including those that are resistant to other antibiotics. It has also been shown to have low toxicity and good pharmacokinetic properties, making it a promising candidate for clinical use.

Advantages and Limitations for Lab Experiments

One advantage of (4S,5S)-2-oxo-5-propan-2-yl-1,3-oxazolidine-4-carboxylic Acid is that it has a relatively simple synthesis process and can be produced on a large scale. Additionally, its broad spectrum of activity and low toxicity make it a promising candidate for clinical use. However, one limitation is that it has not yet been extensively studied in clinical trials and its efficacy and safety in humans is not yet fully understood.

Future Directions

There are several potential future directions for research on (4S,5S)-2-oxo-5-propan-2-yl-1,3-oxazolidine-4-carboxylic Acid. One area of interest is its potential use in combination therapy with other antibiotics to enhance its antibacterial activity. Another area of interest is the development of new analogs of (4S,5S)-2-oxo-5-propan-2-yl-1,3-oxazolidine-4-carboxylic Acid with improved pharmacokinetic properties and activity against a broader range of bacteria. Additionally, further studies are needed to fully understand the safety and efficacy of (4S,5S)-2-oxo-5-propan-2-yl-1,3-oxazolidine-4-carboxylic Acid in humans and its potential use in clinical settings.

Synthesis Methods

The synthesis of (4S,5S)-2-oxo-5-propan-2-yl-1,3-oxazolidine-4-carboxylic Acid involves the reaction of proline with acrolein in the presence of a catalyst to form an intermediate, which is then reacted with a ketone to form the final product. The synthesis process is relatively straightforward and can be carried out on a large scale, making (4S,5S)-2-oxo-5-propan-2-yl-1,3-oxazolidine-4-carboxylic Acid a promising candidate for commercial production.

Scientific Research Applications

(4S,5S)-2-oxo-5-propan-2-yl-1,3-oxazolidine-4-carboxylic Acid has been extensively studied for its antibacterial properties, particularly against gram-positive bacteria such as Staphylococcus aureus and Streptococcus pneumoniae. It works by inhibiting bacterial protein synthesis by binding to the 50S subunit of the ribosome, preventing the formation of peptide bonds and ultimately leading to bacterial cell death.